3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95%
Overview
Description
3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95% (3-B5-4-E2MP) is an organic compound that has been widely studied due to its unique properties and applications. It is a white powder with a melting point of 42-44°C and a boiling point of 227°C. It is soluble in water and alcohol and is used in a variety of industries, including pharmaceuticals, cosmetics, and agrochemicals.
Scientific Research Applications
3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95% has been studied for a variety of scientific research applications. It has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which plays an important role in inflammation and pain. It has also been studied as an inhibitor of the enzyme aromatase, which is involved in the synthesis of estrogen and testosterone. In addition, 3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95% has been used as a model compound to study the reactivity of bromo-substituted aromatic compounds.
Mechanism of Action
The exact mechanism of action of 3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95% is not fully understood. However, it is believed that the bromine atom in the molecule is responsible for its inhibitory activity. It is thought that the bromine atom binds to the active site of the enzyme and blocks the enzyme’s activity.
Biochemical and Physiological Effects
3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95% has been studied for its biochemical and physiological effects. In animal studies, it has been found to reduce inflammation and pain. In addition, it has been found to reduce the levels of prostaglandins, which are involved in inflammation and pain. It has also been found to inhibit the activity of aromatase, which can lead to reduced levels of estrogen and testosterone.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95% in laboratory experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, it is relatively inexpensive and has a wide range of applications. However, it can be toxic in high doses and should be handled with care.
Future Directions
Future research on 3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95% could focus on further elucidating its mechanism of action, as well as its biochemical and physiological effects. Additionally, further studies could be conducted to explore its potential applications in the pharmaceutical and cosmetic industries. Other potential future directions include investigating its potential as an inhibitor of other enzymes, as well as its use in other industries such as agrochemicals.
Synthesis Methods
3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95% can be synthesized through a two-step process. First, 4-ethoxy-2-methylphenol is reacted with bromine in the presence of a catalyst, such as sulfuric acid, to form 3-bromo-5-ethoxy-2-methylphenol. Then, this intermediate is reacted with an alkyl halide, such as bromoethane, to yield 3-Bromo-5-(4-ethoxy-2-methylphenyl)phenol, 95%.
properties
IUPAC Name |
3-bromo-5-(4-ethoxy-2-methylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrO2/c1-3-18-14-4-5-15(10(2)6-14)11-7-12(16)9-13(17)8-11/h4-9,17H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAVWEDSTFUHROF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30686432 |
Source
|
| Record name | 5-Bromo-4'-ethoxy-2'-methyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30686432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261897-54-4 |
Source
|
| Record name | [1,1′-Biphenyl]-3-ol, 5-bromo-4′-ethoxy-2′-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261897-54-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-4'-ethoxy-2'-methyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30686432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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